3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine

• IUPAC Name: 3-[1-[(4-nitrophenyl)methyl]piperidin-2-yl]pyridine
• InChI: InChI=1S/C17H19N3O2/c21-20(22)16-8-6-14(7-9-16)13-19-11-2-1-5-17(19)15-4-3-10-18-12-15/h3-4,6-10,12,17H,1-2,5,11,13H2
• InChI Key: ITBJQKLUNXZJNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine, also known as NPBPP, is a chemical compound that has been found to have potential applications in scientific research. This compound belongs to the family of pyridine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine involves its binding to the α4β2 subtype of nAChR. This binding leads to the activation of the receptor and subsequent release of neurotransmitters such as dopamine and serotonin. 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine has been found to enhance the release of dopamine in the mesolimbic system, which is associated with the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects:
3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine has been found to have various biochemical and physiological effects. It has been found to enhance the release of dopamine in the mesolimbic system, which is associated with the rewarding effects of drugs of abuse. 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine has also been found to modulate the activity of the nAChR, which is involved in various physiological processes such as learning, memory, and attention.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine in lab experiments is its high affinity for the α4β2 subtype of nAChR. This makes it a useful ligand for studying this receptor subtype. However, one of the limitations of using 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are various future directions for the use of 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine in scientific research. One area of interest is the development of 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine analogs with improved solubility and affinity for the α4β2 subtype of nAChR. Another area of interest is the use of 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine in studies related to drug addiction and the development of new treatments for addiction. Additionally, 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine may have potential applications in other areas such as neurodegenerative diseases and pain management.
Conclusion:
In conclusion, 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine is a chemical compound that has potential applications in scientific research. It has been found to have high affinity for the α4β2 subtype of nAChR and has been used in studies related to drug addiction and the development of new treatments for addiction. While 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine has certain advantages and limitations for lab experiments, there are various future directions for the use of this compound in scientific research.

Scientific Research Applications

3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine has been found to have potential applications in various scientific research fields, including neuroscience, pharmacology, and toxicology. It has been used as a ligand for studying the nicotinic acetylcholine receptor (nAChR) and has been found to have high affinity for the α4β2 subtype of nAChR. 3-[1-(4-nitrobenzyl)-2-piperidinyl]pyridine has also been used in studies related to drug addiction, as it has been found to modulate the rewarding effects of nicotine.